1-(3,4,5-Trihydroxyphenyl)nonan-1-one
1-(3,4,5-Trihydroxyphenyl)nonan-1-one
THPNis a Nur77 agonist that induces autophagy in melanoma cell lines.
Brand Name:
Vulcanchem
CAS No.:
100079-26-3
VCID:
VC0545271
InChI:
InChI=1S/C15H22O4/c1-2-3-4-5-6-7-8-12(16)11-9-13(17)15(19)14(18)10-11/h9-10,17-19H,2-8H2,1H3
SMILES:
CCCCCCCCC(=O)C1=CC(=C(C(=C1)O)O)O
Molecular Formula:
C15H22O4
Molecular Weight:
266.33 g/mol
1-(3,4,5-Trihydroxyphenyl)nonan-1-one
CAS No.: 100079-26-3
Inhibitors
VCID: VC0545271
Molecular Formula: C15H22O4
Molecular Weight: 266.33 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 100079-26-3 |
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Product Name | 1-(3,4,5-Trihydroxyphenyl)nonan-1-one |
Molecular Formula | C15H22O4 |
Molecular Weight | 266.33 g/mol |
IUPAC Name | 1-(3,4,5-trihydroxyphenyl)nonan-1-one |
Standard InChI | InChI=1S/C15H22O4/c1-2-3-4-5-6-7-8-12(16)11-9-13(17)15(19)14(18)10-11/h9-10,17-19H,2-8H2,1H3 |
Standard InChIKey | ANXCQMITRFACCB-UHFFFAOYSA-N |
SMILES | CCCCCCCCC(=O)C1=CC(=C(C(=C1)O)O)O |
Canonical SMILES | CCCCCCCCC(=O)C1=CC(=C(C(=C1)O)O)O |
Appearance | Solid powder |
Description | THPNis a Nur77 agonist that induces autophagy in melanoma cell lines. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-(3,4,5-trihydroxyphenyl)nonan-1-one THPN compound |
Reference | Wang et al (2014) Orphan nuclear receptor TR3 acts in autophagic cell death via mitochondrial signaling pathway. Nat.Chem.Biol. 10 133 PMID: 24316735 Li et al (2015) Impeding the interaction between Nur77 and p38 reduces LPS-induced inflammation. Nat.Chem.Biol. 11 339 PMID: 25822914 |
PubChem Compound | 3063200 |
Last Modified | Nov 11 2021 |
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